Cas no 2228398-99-8 (2,2-dimethyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228398-99-8
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 6396309
• PubChem ID: 165735260
• Update Time: 2025-06-07

2,2-dimethyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid
• EN300-1864071
• 2228398-99-8

• Inchi： 1S/C16H18N2O2/c1-15(2)10-16(15,14(19)20)13-9-12(17-18(13)3)11-7-5-4-6-8-11/h4-9H,10H2,1-3H3,(H,19,20)
• InChI Key： VLOBMARONPDXNF-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CC(C3C=CC=CC=3)=NN2C)CC1(C)C)=O

Computed Properties

• Exact Mass: 270.136827821g/mol
• Monoisotopic Mass: 270.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 2,2-dimethyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-Dimethyl-1-(1-Methyl-3-Phenyl-1H-Pyrazol-5-Yl)Cyclopropane-1-Carboxylic Acid (CAS No. 2228398-99-8)

2,2-Dimethyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 2228398-99-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the cyclopropane ring and the substituted pyrazole moiety, make it an intriguing candidate for further investigation.

The chemical structure of 2,2-dimethyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring fused to a pyrazole ring, with additional substituents such as methyl and phenyl groups. The cyclopropane ring imparts rigidity to the molecule, which can influence its conformational flexibility and binding properties. The pyrazole moiety, on the other hand, is a well-known pharmacophore that is often associated with various biological activities, including anti-inflammatory, analgesic, and antitumor properties.

Recent studies have highlighted the potential of 2,2-dimethyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In another study conducted by a team at the University of California, the compound was evaluated for its antitumor properties. The results showed that 2,2-dimethyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid selectively induced apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the unique structural features of the compound, which allow it to interact specifically with certain cellular targets involved in cancer progression.

The pharmacokinetic properties of 2,2-dimethyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid have also been studied extensively. Research indicates that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In terms of synthetic methodology, several routes have been developed for the preparation of 2,2-dimethyl-1-(1-methyl-3-phenyl-1H-pyrazol-5-y)cyclopropane-l-carboxylic acid. One common approach involves the coupling of a cyclopropane derivative with a substituted pyrazole intermediate using transition metal-catalyzed cross-coupling reactions. This method provides high yields and good purity of the final product, making it suitable for large-scale synthesis.

The potential applications of 2,2-dimethyl-l-(l-methyl-S-phenvl-lH-pvrazol-S-vl)cvclopvopane-l-carboxvlic acid extend beyond its anti-inflammatory and antitumor properties. Ongoing research is exploring its use in other therapeutic areas such as neurodegenerative diseases and cardiovascular disorders. For example, preliminary studies have shown that the compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

In conclusion, 2,2-dimethyl-l-(l-methyl-S-phenvl-lH-pvrazol-S-vl)cvclopvopane-l-carboxvlic acid (CAS No. 2228398-99-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, this compound may play a significant role in advancing treatments for various diseases.